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Compound of Interest

Compound Name: Stannous phosphate

CAS No.: 16834-09-6

Cat. No.: B15803103

Get Quote

An In-depth Technical Guide to Stannous Phosphate: CAS Number and Material Safety Data

This technical guide provides comprehensive information on the chemical identity, material

safety, and toxicological properties of stannous phosphate, with a focus on its CAS number

and associated safety data. The content is intended for researchers, scientists, and

professionals in drug development who handle or are investigating the use of this compound.

Chemical Identification
Stannous phosphate, often referred to as stannous pyrophosphate in technical literature, is

an inorganic tin salt. It is crucial to use its CAS (Chemical Abstracts Service) number for

unambiguous identification in research and regulatory documentation.
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Identifier Value

Chemical Name Stannous Pyrophosphate

Synonyms
Tin(II) pyrophosphate, Ditin pyrophosphate,

Pyrophosphoric acid tin(2+) salt[1]

CAS Number 15578-26-4[1]

Molecular Formula Sn₂P₂O₇[2][3]

Molecular Weight 411.36 g/mol [4]

Physical and Chemical Properties
Stannous pyrophosphate is a white, odorless, amorphous powder at room temperature.[1][2][3]

It is stable under normal ambient conditions.[1]

Property Value

Appearance White to off-white amorphous powder[2][3]

Odor Odorless[1][3]

Melting Point >400°C (decomposes)[2][3][5]

Density 4.01 g/cm³[5]

Solubility
Insoluble in water; soluble in concentrated

mineral acids and sodium pyrophosphate[2][3]

Stability

The product is stable under recommended

storage conditions. It can undergo oxidation to

tin(IV) when exposed to air, heat, or moisture.[3]

Toxicological Data
The primary available toxicological data for stannous pyrophosphate is its acute oral toxicity,

expressed as an LD50 (Lethal Dose, 50%).
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Test Species Route Value

LD50 Rat Oral 3805 mg/kg[6]

Toxicological Effects:

Acute Effects: May be harmful if swallowed.[6] Causes skin irritation, serious eye irritation,

and may cause respiratory irritation.[4][6]

Chronic Effects: Prolonged or repeated exposure to tin salts may lead to headaches, fatigue,

and digestive disturbances.[3] The substance is considered toxic to the lungs and mucous

membranes with repeated exposure.

Experimental Protocols
While the specific experimental report for the LD50 value of stannous pyrophosphate is not

publicly available, the determination of acute oral toxicity for chemical substances is highly

standardized. The following is a detailed methodology based on the OECD Test Guideline 425:

Acute Oral Toxicity - Up-and-Down Procedure, which is a common and ethically preferred

method for minimizing animal use.

Objective: To determine the median lethal dose (LD50) of a substance following a single oral

administration.

Principle of the Up-and-Down Procedure (UDP): This method involves dosing single animals

sequentially. The dose for each subsequent animal is adjusted up or down depending on the

outcome (survival or death) of the previous animal. This approach efficiently converges on the

LD50.

Methodology:

Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Typically,

females are preferred as they are often slightly more sensitive. The animals are acclimatized

to laboratory conditions for at least 5 days before the study.

Housing and Feeding: Animals are housed individually. Standard laboratory diet and drinking

water are provided ad libitum, except for a brief fasting period before dosing.
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Preparation of the Substance: Stannous pyrophosphate, being a solid insoluble in water,

would typically be suspended in an appropriate vehicle (e.g., 0.5% methylcellulose) to create

a uniform and stable suspension for oral administration.

Administration of Doses:

Animals are fasted (food, but not water) overnight prior to dosing.

The substance is administered as a single dose by gavage using a stomach tube.

The volume administered is kept constant by varying the concentration of the test

substance in the vehicle.

Dosing Procedure (Up-and-Down Method):

Sighting Study: A preliminary study may be conducted to determine the appropriate

starting dose.

Main Study: The first animal is dosed at the best estimate of the LD50.

If the animal survives, the dose for the next animal is increased by a constant factor (e.g.,

3.2).

If the animal dies, the dose for the next animal is decreased by the same factor.

This process is repeated for a series of animals until one of the stopping criteria is met

(e.g., a specified number of reversals in outcome have occurred).

Observation Period: Animals are observed for 14 days post-administration.[7] Special

attention is given during the first 30 minutes, periodically during the first 24 hours, and daily

thereafter.[7]

Clinical Observations: All signs of toxicity are recorded, including changes in skin, fur, eyes,

mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and

behavior.[7] Body weight is recorded weekly.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy. Animals that die during the study are also necropsied.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15803103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

sequence of outcomes (survival or death) and the corresponding doses.
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Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study using the Up-and-Down Procedure (OECD

425).

Material Safety and Handling
Comprehensive safety protocols are essential when handling stannous pyrophosphate in a

laboratory or industrial setting.

GHS Hazard Classification:

Skin Irritation: Category 2 (Causes skin irritation)[4]

Eye Irritation: Category 2 (Causes serious eye irritation)[4]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)[4]

Acute Toxicity (Oral): May be harmful if swallowed[6]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[6]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Handling and Storage:

Handling: Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[6]

Use with adequate ventilation.[8]
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Storage: Store in a cool, dry, and well-ventilated area.[8][9] Keep the container tightly closed

and sealed.[6][8] Store away from incompatible materials such as strong oxidizing agents

and strong acids.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

Skin Protection: Handle with gloves and wear a lab coat or other protective clothing.[6][9]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8]
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Caption: A logical workflow for the safe handling of stannous phosphate in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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